Cas no 665-01-0 (Propanedinitrile, difluoro-)

Propanedinitrile, difluoro- structure
Product name:Propanedinitrile, difluoro-
Propanedinitrile, difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile, difluoro-
- 2,2-difluoropropanedinitrile
- 665-01-0
- XWRISGYTPCBGDC-UHFFFAOYSA-N
- SCHEMBL11882969
- Difluoropropanedinitrile
- difluoromalononitrile
- DTXSID20797804
-
- Inchi: InChI=1S/C3F2N2/c4-3(5,1-6)2-7
- InChI Key: XWRISGYTPCBGDC-UHFFFAOYSA-N
- SMILES: C(#N)C(C#N)(F)F
Computed Properties
- Exact Mass: 102.003
- Monoisotopic Mass: 102.00295433g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
Propanedinitrile, difluoro- Related Literature
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
-
2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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